Cas no 268729-87-9 (3-4-(propan-2-yl)phenylpropanenitrile)

• Product Name: 3-4-(propan-2-yl)phenylpropanenitrile
• CAS No: 268729-87-9
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 247919
• PubChem ID: 45096568
• Update Time: 2025-04-19

3-4-(propan-2-yl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,4-(1-methylethyl)-
• Benzenepropanenitrile, 4-(1-methylethyl)- (9CI)
• 3-(4-propan-2-ylphenyl)propanenitrile
• 3-4-(propan-2-yl)phenylpropanenitrile
• 3-(4-ISOPROPYLPHENYL)PROPANENITRILE
• Benzenepropanenitrile,4-(1-methylethyl)-(9ci)
• SCHEMBL21721693
• AKOS010643926
• DTXSID30667488
• 3-[4-(PROPAN-2-YL)PHENYL]PROPANENITRILE
• 268729-87-9
• EN300-1850544

• Inchi： 1S/C12H15N/c1-10(2)12-7-5-11(6-8-12)4-3-9-13/h5-8,10H,3-4H2,1-2H3
• InChI Key： YTADITCCZIZRIX-UHFFFAOYSA-N
• SMILES： N#CCCC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 173.12055
• Monoisotopic Mass: 173.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 3

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids